Cas no 383126-69-0 (Benzenepropanoic acid, .beta.-amino-3,5-dimethoxy-, ethyl ester)

• Product Name: Benzenepropanoic acid, .beta.-amino-3,5-dimethoxy-, ethyl ester
• CAS No: 383126-69-0
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 2661689
• Update Time: 2025-10-30

Benzenepropanoic acid, .beta.-amino-3,5-dimethoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, .beta.-amino-3,5-dimethoxy-, ethyl ester
• Benzenepropanoic acid, β-amino-3,5-dimethoxy-, ethyl ester

• Inchi： 1S/C13H19NO4/c1-4-18-13(15)8-12(14)9-5-10(16-2)7-11(6-9)17-3/h5-7,12H,4,8,14H2,1-3H3
• InChI Key： PRMOXKMXQABQKA-UHFFFAOYSA-N
• SMILES： C1(C(N)CC(OCC)=O)=CC(OC)=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Benzenepropanoic acid, .beta.-amino-3,5-dimethoxy-, ethyl ester

Benzenepropanoic Acid, β-Amino-3,5-Dimethoxy-, Ethyl Ester: A Comprehensive Overview

Benzenepropanoic acid, β-amino-3,5-dimethoxy-, ethyl ester (CAS No. 383126-69-0) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzenepropanoic acid backbone with specific substituents. The β-amino group and 3,5-dimethoxy substituents on the benzene ring contribute to its distinctive chemical properties and potential biological activities. The ethyl ester functional group further enhances its solubility and stability under certain conditions.

Recent studies have highlighted the importance of β-amino substituted aromatic compounds in drug design and development. The presence of the amino group at the β-position allows for potential interactions with biological targets, such as enzymes or receptors, making this compound a promising candidate for various therapeutic applications. Additionally, the 3,5-dimethoxy substitution on the benzene ring is known to modulate the electronic properties of the molecule, potentially influencing its pharmacokinetic profile and bioavailability.

The synthesis of benzenepropanoic acid derivatives has been extensively explored in recent years. One notable approach involves the use of palladium-catalyzed coupling reactions to introduce the amino group at the β-position. This method not only ensures high yields but also provides excellent control over the stereochemistry of the product. Furthermore, the introduction of the ethyl ester group is typically achieved through simple esterification reactions, which are well-established in organic chemistry.

From a pharmacological perspective, β-amino-3,5-dimethoxy benzenepropanoic acid ethyl ester has shown potential in several areas. For instance, recent research has demonstrated its ability to inhibit certain kinases involved in inflammatory pathways. This suggests that it could be a valuable lead compound for developing anti-inflammatory agents. Moreover, its structure resembles that of several approved drugs, which further supports its potential as a drug candidate.

The physicochemical properties of this compound are also worth noting. Its molecular weight is approximately 297 g/mol, and it has a melting point around 120°C. The ethyl ester group significantly enhances its solubility in organic solvents, making it easier to handle during synthesis and purification processes. Additionally, its logP value indicates moderate lipophilicity, which is favorable for drug-like properties.

In terms of stability, benzenepropanoic acid derivatives are generally stable under normal storage conditions. However, exposure to strong acids or bases may lead to hydrolysis of the ester group, resulting in the formation of the corresponding carboxylic acid. This highlights the importance of proper storage conditions to maintain the integrity of the compound.

Recent advancements in computational chemistry have also provided valuable insights into the behavior of this compound at the molecular level. Molecular docking studies have revealed that it can bind effectively to several protein targets associated with neurodegenerative diseases. This opens up new avenues for exploring its potential as a therapeutic agent in conditions such as Alzheimer's disease or Parkinson's disease.

In conclusion, benzenepropanoic acid, β-amino-3,5-dimethoxy-, ethyl ester (CAS No. 383126-69-0) is a versatile compound with promising applications in drug discovery and development. Its unique structure and favorable physicochemical properties make it an attractive candidate for further research. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding of medicinal chemistry.